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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the natural habitat of Microbacterium

esteraromaticum B261, a strain with significant biotechnological potential. Drawing from

available data, this document outlines the known environmental reservoirs of the species, with

a specific focus on the isolation source of strain B261. It further details relevant experimental

protocols and presents key data in a structured format for ease of reference and comparison.

Natural Habitat and Isolation Source of Strain B261
Microbacterium esteraromaticum is a versatile bacterium found in a wide range of terrestrial

and aquatic environments. The species is known for its metabolic diversity, enabling it to thrive

in various ecological niches.

The specific strain, B261, was isolated from a soil sample in Tajikistan in 1964[1]. It is

cataloged under the accession number BIM B-261 in the Belarusian Collection of Non-

pathogenic Microorganisms[1][2]. While detailed characterization of the original soil

environment is not extensively documented, the terrestrial origin of B261 aligns with the

broader understanding of the genus Microbacterium, which is commonly found in soils[3].

Members of the Microbacterium genus are frequently isolated from diverse soil types, including:

Agricultural Soil: Strains have been identified in cultivated lands, suggesting a role in the

plant rhizosphere and nutrient cycling. A nematicidal strain, B24 (CECT9167), was isolated
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from agricultural soil in Spain[4].

Contaminated Environments: The species demonstrates remarkable resilience and

degradative capabilities, having been isolated from hydrocarbon-contaminated soils and

wastewater[1][5][6]. This highlights their potential for bioremediation.

Specialized Niches: Strains have also been found in more unique environments, such as the

gut of a Red-crowned Crane, indicating their adaptability to symbiotic or commensal

lifestyles[7].

The isolation of B261 from a general soil environment suggests its adaptation to a competitive

microbial community and fluctuating environmental conditions typical of terrestrial ecosystems.

Quantitative Data Summary
The following tables summarize the key quantitative data available for Microbacterium

esteraromaticum, providing a comparative overview of the characteristics of strain B261 and

the species in general.

Parameter Value (Strain B261) Reference

Optimal Cultivation Temp. 28–30°C [1]

Recommended Culture

Medium
Meat Peptone Agar (MPA) [1]

Parameter Value (Species Level) Reference

G+C Content 69.3 to 69.7 mol% [8][9][10]

Optimal Growth Temperature ~30°C [8][10]

Gram Stain Positive [8]

Morphology Rod-shaped [8]
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General Protocol for Isolation of Microbacterium from
Soil
While the specific protocol for the isolation of strain B261 in 1964 is not detailed in the available

literature, a general methodology for isolating Microbacterium species from soil can be outlined

as follows. This workflow is based on standard microbiological techniques.
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Sample Collection & Preparation

Cultivation

Isolation & Purification

Identification

Collect Soil Sample

Serially Dilute in Sterile Saline

Plate on Nutrient-Rich Agar (e.g., MPA)

Incubate at 28-30°C

Select Distinct Colonies

Streak for Pure Culture

Gram Staining & Microscopy Biochemical Tests

16S rRNA Gene Sequencing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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